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Compound of Interest

Compound Name: (-)-Praeruptorin B

Cat. No.: B8099874

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Praeruptorin B, a natural coumarin compound, has garnered significant interest within the
scientific community for its diverse pharmacological activities. This technical guide provides a
comprehensive overview of its chemical properties, biological effects, and mechanisms of
action, with a focus on quantitative data and detailed experimental methodologies.

Chemical Properties[1][2]

Property Value

CAS Number 4970-26-7

Molecular Formula C24H2607

Molecular Weight 426.465 g/mol
Synonyms (-)-Anomalin

Purity Typically >95% (HPLC)
Appearance Powder

Biological Activities and Quantitative Data

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8099874?utm_src=pdf-interest
https://www.benchchem.com/product/b8099874?utm_src=pdf-body
https://www.researchgate.net/figure/Praeruptorin-B-inhibits-the-expression-of-SREBPs-through-PI3K-AKT-mTOR-pathway-HepG2_fig3_353828460
https://pubs.rsc.org/en/content/articlelanding/2018/ra/c7ra11797c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(-)-Praeruptorin B exhibits a range of biological activities, including anti-inflammatory,
cytotoxic, and metabolic regulatory effects. The following tables summarize the key quantitative
data associated with these activities.

Table 1: Anti-inflammatory and Cytotoxic Activity

Cell
Activity Line/Organi  Assay Endpoint Result Reference
sm
Nitric Oxide
Anti- Rat (NO)
] ] ICso 9.07 uM [3]
inflammatory Hepatocytes Production
Inhibition
Artemia Brine Shrimp
Cytotoxicity salina (Brine Lethality LCso 34.5 pg/mL [4]
Shrimp) Assay

Table 2: Antimicrobial Activity

While specific data for (-)-Praeruptorin B is limited, a related compound, Praeruptorin A, has
shown antimicrobial effects.

Microorgani .
Compound Assay Endpoint Result Reference
sm

Praeruptorin Streptococcu ] o
) Microdilution MIC 100 pg/mL [4]
A s agalactiae

Mechanisms of Action and Signaling Pathways

(-)-Praeruptorin B exerts its biological effects through the modulation of specific signaling
pathways. A key mechanism is the inhibition of Sterol Regulatory Element-Binding Proteins
(SREBPs) and the suppression of inflammatory responses via the AKT/NF-kB pathway.

Inhibition of SREBPs via the PIBK/AKT/mTOR Pathway
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(-)-Praeruptorin B has been shown to inhibit the activity of SREBPs, which are master
regulators of lipid homeostasis. This inhibition is mediated through the PI3K/AKT/mTOR
signaling pathway. By suppressing this pathway, (-)-Praeruptorin B decreases the expression
of SREBPs and their target genes involved in cholesterol and fatty acid biosynthesis.[5][6]
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Caption: Inhibition of the SREBP signaling pathway by (-)-Praeruptorin B.

Anti-inflammatory Effects via AKT/NF-kB Pathway

The anti-inflammatory properties of praeruptorins are linked to the inhibition of the NF-kB
signaling pathway. While the direct action of (-)-Praeruptorin B is still under investigation,
related compounds have been shown to suppress the activation of NF-kB, a key transcription
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factor for pro-inflammatory genes. This is often mediated through the modulation of the

G—)-Praeruptorin B)

upstream AKT pathway.

Iinhibition

Pro-inflammatory Gene
Expression
Treat with varying

. » | Incubate for Solubilize formazan Measure absorbance
((it))_r::crear:rr:ll)lgr:;tg 24-72 hours Add MTT reagent Incubate for 4 hours crystals (DMSO) at 570 nm
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96-well plates
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Seed RAW 264.7 cells

Pre-treat with Stimulate with LPS [0t (o 24 (S »| collect Mix with Griess Measure absorbance
in 24-well plates = (-)-Praeruptorin B (1 pg/mL) = " reagent at 540 nm

Y

Cell Treatment & Lysis

Treat HepG2 cells with
(-)-Praeruptorin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to (-)-Praeruptorin B (CAS:
4970-26-7)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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